Cas no 1785591-95-8 (2-Bromoquinoline-7-carboxylic acid)

• Product Name: 2-Bromoquinoline-7-carboxylic acid
• CAS No: 1785591-95-8
• MF: C₁₀H₆BrNO₂
• MW: 252.064141750336
• MDL: MFCD30188590
• CID: 4705164
• Update Time: 2025-10-28

2-Bromoquinoline-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromoquinoline-7-carboxylic acid
• 7-Quinolinecarboxylic acid, 2-bromo-
• AX8328687

• MDL： MFCD30188590
• Inchi： 1S/C10H6BrNO2/c11-9-4-3-6-1-2-7(10(13)14)5-8(6)12-9/h1-5H,(H,13,14)
• InChI Key： DJXPJNYOWIDHEI-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C=CC(C(=O)O)=CC2=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromoquinoline-7-carboxylic acid

Introduction to 2-Bromoquinoline-7-carboxylic acid (CAS No. 1785591-95-8)

2-Bromoquinoline-7-carboxylic acid, identified by the Chemical Abstracts Service (CAS) number 1785591-95-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinoline family, a class of molecules known for their broad spectrum of biological activities and utility in drug development. The presence of both bromine and carboxylic acid functional groups on the quinoline core enhances its chemical reactivity, making it a valuable intermediate in synthetic chemistry and a potential lead compound for novel therapeutic agents.

The structural framework of 2-Bromoquinoline-7-carboxylic acid consists of a fused benzene and pyridine ring system, with a bromine substituent at the 2-position and a carboxylic acid group at the 7-position. This specific arrangement imparts unique electronic and steric properties to the molecule, which can be exploited in designing targeted interventions against various diseases. The quinoline scaffold is particularly well-documented for its role in antimicrobial, antimalarial, and anticancer therapies, with numerous derivatives having been investigated for their pharmacological potential.

In recent years, there has been a surge in research focused on quinoline derivatives as inhibitors of kinases and other enzymes involved in cancer progression. The bromine atom in 2-Bromoquinoline-7-carboxylic acid serves as a handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. These transformations have opened up new avenues for developing small-molecule inhibitors with enhanced selectivity and potency.

Moreover, the carboxylic acid moiety in 2-Bromoquinoline-7-carboxylic acid allows for salt formation, which can improve solubility and pharmacokinetic properties of derived compounds. This feature is particularly advantageous when formulating drug candidates for oral or injectable administration. Several studies have demonstrated the utility of this compound in generating novel quinoline-based protease inhibitors, which are critical targets in the treatment of inflammation and infectious diseases.

One notable application of 2-Bromoquinoline-7-carboxylic acid is in the synthesis of kinase inhibitors targeting tyrosine kinases, which play a pivotal role in signal transduction pathways associated with cancer cell proliferation. Researchers have leveraged its structural features to develop molecules that selectively inhibit aberrant signaling cascades while minimizing off-target effects. Preliminary findings from preclinical studies indicate that derivatives of this compound exhibit promising antitumor activity by disrupting key oncogenic pathways.

The growing interest in 2-Bromoquinoline-7-carboxylic acid is also driven by its potential in addressing antibiotic resistance challenges. Quinoline derivatives have historically been effective against Gram-negative bacteria, and modifications to the core structure can enhance efficacy against multidrug-resistant strains. The bromine substituent facilitates further derivatization to introduce additional pharmacophores that improve binding affinity to bacterial enzymes such as DNA gyrase and topoisomerase IV.

From a synthetic chemistry perspective, 2-Bromoquinoline-7-carboxylic acid serves as a versatile building block for constructing more elaborate heterocycles. Its reactivity allows for the introduction of various functional groups at different positions on the quinoline ring, enabling the creation of libraries of compounds for high-throughput screening. Advances in automated synthesis platforms have further accelerated the exploration of derivatives based on this scaffold, streamlining the process of identifying lead compounds with therapeutic promise.

The pharmacological evaluation of 2-Bromoquinoline-7-carboxylic acid has revealed several interesting properties beyond its inhibitory activity. Studies have shown that it can modulate immune responses by interacting with cellular receptors involved in inflammation regulation. This dual functionality makes it an attractive candidate for developing immunomodulatory therapies that could be applied in autoimmune diseases or chronic infections where dysregulated immune signaling is a key pathophysiological feature.

In conclusion, 2-Bromoquinoline-7-carboxylic acid (CAS No. 1785591-95-8) represents a compelling scaffold with diverse applications in drug discovery and development. Its unique structural features—combining a bromine atom and a carboxylic acid group—make it an invaluable intermediate for synthesizing novel therapeutics targeting cancer, infections, and inflammatory disorders. As research continues to uncover new biological functions associated with quinoline derivatives, compounds like this are poised to play an increasingly significant role in addressing unmet medical needs.